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Introduction

Transmembrane protein 45B (TMEMA45B) is a protein-coding gene whose function is an active
area of investigation.[1] Current research suggests it plays a role in the innate immune
response, specifically in antiviral mechanisms.[2] Structurally, TMEM45B is a multi-pass
membrane protein. While much of the research on TMEM45B has focused on its upregulation
in various cancers, such as osteosarcoma and lung cancer, understanding its baseline
expression profile in healthy human tissues is critical for contextualizing its role in disease and
for the development of targeted therapeutics.[3][4] This document provides a comprehensive
overview of TMEMA45B expression across a range of normal human tissues at both the
transcriptomic and proteomic levels, details common experimental protocols for its study, and
explores its potential signaling pathway involvement.

Transcriptomic Expression Profile (RNA)

Analysis of RNA sequencing data from the Genotype-Tissue Expression (GTEX) project and
the Human Protein Atlas (HPA) shows that TMEM45B mRNA is detected in many tissues.[5][6]
The expression is particularly enhanced in the esophagus and intestine.[6][7] The following
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table summarizes the median transcript expression levels in Transcripts Per Million (TPM)
across a variety of normal human tissues, based on GTEXx data.[8][9]

Table 1: Median RNA Expression of TMEM45B in Normal Human Tissues (GTEx V8)
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Tissue Median Expression (TPM)
Esophagus - Mucosa 105.80
Esophagus - Muscularis 48.91
Colon - Transverse 38.69
Small Intestine - Terminal lleum 33.72
Stomach 29.54
Vagina 28.51
Skin - Sun Exposed (Lower leg) 26.16
Skin - Not Sun Exposed (Suprapubic) 24.58
Colon - Sigmoid 23.49
Adrenal Gland 15.11
Lung 12.82
Prostate 12.01
Ovary 10.63
Breast - Mammary Tissue 9.98
Uterus 9.17
Testis 8.13
Thyroid 7.91
Artery - Aorta 7.82
Heart - Atrial Appendage 4.41
Pancreas 4.25
Nerve - Tibial 3.53
Adipose - Subcutaneous 3.48
Kidney - Cortex 2.50
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Tissue Median Expression (TPM)
Liver 241
Spleen 2.27
Brain - Cortex 111
Skeletal Muscle 0.89
Whole Blood 0.47

(Data sourced from the GTEXx Portal. Tissues are selected to represent a broad range of organ
systems.)

Proteomic Expression Profile (Protein)

Protein expression data, primarily derived from immunohistochemistry (IHC) studies by the
Human Protein Atlas, reveals that TMEM45B protein is present in most tissues, with
predominantly cytoplasmic staining.[5][10] However, it is important to note that the Human
Protein Atlas reports low consistency between antibody staining results and RNA expression
data for this particular protein, suggesting that post-transcriptional regulation may play a
significant role or that antibody specificity could be a variable.[5]

Table 2: Immunohistochemistry (IHC) Summary of TMEM45B Protein in Normal Human
Tissues
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. .. Subcellular
Tissue Cell Type Staining Level .
Location
Gastrointestinal
Tract
Squamous epithelial _ _
Esophagus Medium Cytoplasmic
cells
Duodenum Glandular cells High Cytoplasmic
Small intestine Glandular cells Medium Cytoplasmic
Colon Glandular cells Medium Cytoplasmic
Liver Hepatocytes High Cytoplasmic
Liver Cholangiocytes Low Cytoplasmic
Exocrine glandular _ _
Pancreas Medium Cytoplasmic
cells
Reproductive System
) Cells in seminiferous ) )
Testis Medium Cytoplasmic
ducts
Prostate Glandular cells Medium Cytoplasmic
Endometrium Glandular cells Low Cytoplasmic
Other Tissues
Kidney Cells in tubules Medium Cytoplasmic
) Squamous epithelial ) )
Skin Medium Cytoplasmic
cells
Lung Pneumocytes Low Cytoplasmic
Spleen White pulp cells Low Cytoplasmic
Brain (Cerebral )
Neuropil Not detected -

Cortex)
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(Data synthesized from the Human Protein Atlas.)

Subcellular Localization

The primary subcellular location reported by large-scale screening is the cytoplasm and
nucleoplasm.[10] More specific research in mouse dorsal root ganglion (DRG) neurons has
identified TMEMA45B localization in the trans-Golgi apparatus.[11][12] This more specific
localization may suggest a role in protein processing and trafficking within certain cell types.

Potential Signhaling Pathway Involvement

While the precise signaling pathways involving TMEM45B in normal physiological contexts are
not yet fully elucidated, research in disease models, particularly cancer, has offered potential
insights. Multiple studies have linked TMEM45B to the canonical Wnt/p-catenin signaling
pathway.[3][4] In osteosarcoma cells, knockdown of TMEM45B was shown to decrease the
expression of B-catenin and its downstream targets, c-Myc and Cyclin D1.[3][4] It is
hypothesized that TMEM45B may promote the translocation of B-catenin into the nucleus,
though the exact mechanism is unclear.[13] This relationship is depicted below, with the caveat
that this interaction has been observed in a cancer context and its relevance to normal tissue
homeostasis requires further investigation.

TMEMA45B's proposed role in the Wnt/(3-catenin pathway.

Experimental Protocols & Workflows

The study of TMEMA45B expression relies on standard molecular biology techniques. Below are
representative protocols for quantifying its mRNA and protein levels.

General Workflow for Expression Analysis

A typical project to characterize the expression of a gene like TMEM45B involves parallel
transcriptomic and proteomic analyses, starting from tissue sample collection and culminating
in data integration and biological interpretation.
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General Workflow for TMEM45B Expression Analysis
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Workflow for TMEM45B mRNA and protein expression analysis.

© 2026 BenchChem. All rights reserved.

7/13

Tech Support


https://www.benchchem.com/product/b15618157/docs?utm_src=pdf-body-img#tmem45b-expression-in-normal-human-tissues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Real-Time PCR (qRT-PCR) for TMEM45B
MRNA

This two-step protocol is a standard method for quantifying TMEM45B mRNA levels relative to
a stable reference gene.

I. RNA Extraction and cDNA Synthesis:

» Homogenization: Homogenize ~20-30 mg of fresh-frozen normal human tissue in a suitable
lysis buffer (e.g., containing guanidinium thiocyanate) to inactivate RNases.

o RNA Isolation: Isolate total RNA using a silica-column-based kit or phenol-chloroform
extraction. Assess RNA quality and quantity using spectrophotometry (A260/A280 ratio) and
gel electrophoresis.

 DNase Treatment: Treat the extracted RNA with DNase | to remove any contaminating
genomic DNA.

o Reverse Transcription: Synthesize first-strand complementary DNA (cDNA) from 1-2 pg of
total RNA using a reverse transcriptase enzyme and a mix of oligo(dT) and random hexamer
primers.

II. gPCR Reaction:

¢ Reaction Mix: Prepare a gPCR reaction mix containing:

[¢]

cDNA template (diluted 1:10)

[e]

SYBR Green Master Mix (containing dNTPs, Taq polymerase, and SYBR Green dye)

o

Forward and Reverse primers specific for TMEM45B (designed to span an exon-exon
junction).

Nuclease-free water.

o

o Controls: Include a no-template control (NTC) to check for contamination and a no-reverse-
transcriptase (-RT) control to verify the absence of genomic DNA amplification.
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e Thermal Cycling: Perform the reaction on a real-time PCR instrument with a typical program:
o Initial denaturation (e.g., 95°C for 5 minutes).
o 40 cycles of:
» Denaturation (95°C for 15 seconds).
» Annealing/Extension (60°C for 60 seconds).
o Melt Curve Analysis: To verify the specificity of the amplified product.

o Data Analysis: Determine the threshold cycle (Ct) for TMEM45B and a reference gene (e.g.,
GAPDH, ACTB). Calculate the relative expression of TMEMA45B using the delta-delta Ct
(AACt) method.

Immunohistochemistry (IHC) for TMEM45B Protein

This protocol details the staining of TMEM45B in formalin-fixed, paraffin-embedded (FFPE)
tissue sections.

» Deparaffinization and Rehydration:
o Immerse slides in xylene (2 changes, 5 minutes each).

o Transfer through a graded series of ethanol: 200% (2x, 3 min), 95% (1x, 3 min), 70% (1Xx,
3 min).

o Rinse in distilled water.
e Antigen Retrieval:

o Perform Heat-Induced Epitope Retrieval (HIER). Immerse slides in a citrate buffer (pH 6.0)
and heat in a pressure cooker or water bath at 95-100°C for 20 minutes.

o Allow slides to cool to room temperature.

e Blocking:
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o Wash slides in a wash buffer (e.g., PBS with 0.05% Tween-20).

o Block endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide for
10 minutes.

o Rinse with wash buffer.

o Apply a protein block (e.g., 5% normal goat serum in PBS) and incubate for 1 hour to
prevent non-specific antibody binding.

e Primary Antibody Incubation:

o Incubate sections with a primary antibody against TMEM45B (e.g., a rabbit polyclonal)
diluted in antibody diluent. Incubation is typically done overnight at 4°C in a humidified
chamber.

e Detection:
o Wash slides to remove unbound primary antibody.

o Apply a biotinylated secondary antibody (e.g., goat anti-rabbit) and incubate for 30-60
minutes.

o Wash, then apply a streptavidin-horseradish peroxidase (HRP) conjugate and incubate for
30 minutes.

e Chromogen and Counterstain:

o Wash slides and apply a chromogen solution such as DAB (3,3'-Diaminobenzidine).
Monitor for color development (brown precipitate).

o Stop the reaction by rinsing with water.
o Counterstain with hematoxylin to visualize cell nuclei (blue).
e Dehydration and Mounting:

o Dehydrate the slides through a reverse graded ethanol series and xylene.
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o Mount with a permanent mounting medium and a coverslip for microscopic examination.

Conclusion

TMEMA45B exhibits a broad but distinct expression pattern in normal human tissues, with the
highest transcript levels found in the esophagus and colon. At the protein level, it is widely
detected with a predominant cytoplasmic localization. While its role in normal physiology is still
under investigation, its specific localization to the trans-Golgi in certain neurons and its putative
link to the Wnt/[3-catenin pathway in disease states suggest functions in protein trafficking and
cell signaling. The provided data and protocols serve as a foundational resource for
researchers investigating TMEMA45B's role in health and its potential as a biomarker or
therapeutic target in disease.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://cloud.tiledb.com/arrays/details/TileDB-Inc/gtex-analysis-rnaseqc-gene-tpm/overview
https://www.proteinatlas.org/ENSG00000151715-TMEM45B
https://www.pnas.org/doi/10.1073/pnas.2121989119
https://pubmed.ncbi.nlm.nih.gov/36322717/
https://pubmed.ncbi.nlm.nih.gov/36322717/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10627164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10627164/
https://www.benchchem.com/product/b15618157/docs#tmem45b-expression-in-normal-human-tissues
https://www.benchchem.com/product/b15618157/docs#tmem45b-expression-in-normal-human-tissues
https://www.benchchem.com/product/b15618157/docs#tmem45b-expression-in-normal-human-tissues
https://www.benchchem.com/product/b15618157/docs#tmem45b-expression-in-normal-human-tissues
https://www.benchchem.com/product/b15618157?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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